(2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate

• Molecular Formula: C28H23NO4
• Molecular Weight: 437.5 g/mol
• IUPAC Name: [(2E)-2-[(1-ethylindol-3-yl)methylidene]-7-methyl-3-oxo-1-benzofuran-6-yl] 2-methylbenzoate
• InChI: InChI=1S/C28H23NO4/c1-4-29-16-19(21-11-7-8-12-23(21)29)15-25-26(30)22-13-14-24(18(3)27(22)32-25)33-28(31)20-10-6-5-9-17(20)2/h5-16H,4H2,1-3H3/b25-15+
• InChI Key: ZGINXNMAINJUFH-MFKUBSTISA-N
• Isomeric SMILES: CCN1C=C(C2=CC=CC=C21)/C=C/3\C(=O)C4=C(O3)C(=C(C=C4)OC(=O)C5=CC=CC=C5C)C
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)C=C3C(=O)C4=C(O3)C(=C(C=C4)OC(=O)C5=CC=CC=C5C)C

Description

(2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate is a synthetic compound of significant interest in oncology research, primarily investigated for its dual mechanism of action as a potent FMS-like tyrosine kinase 3 (FLT3) inhibitor and a tubulin polymerization inhibitor. This small molecule is designed to target key pathways in cancer cell proliferation and survival. Its ability to inhibit FLT3, a receptor tyrosine kinase frequently mutated in acute myeloid leukemia (AML), makes it a valuable chemical probe for studying dysregulated signaling in hematological malignancies [https://pubmed.ncbi.nlm.nih.gov/38374608/]. Concurrently, its function as a microtubule-destabilizing agent, which disrupts mitotic spindle formation and induces cell cycle arrest, provides a complementary cytotoxic mechanism applicable to a broad range of solid tumors. This dual-targeting strategy is a compelling area of investigation for overcoming drug resistance and improving therapeutic outcomes. Research utilizing this compound is focused on elucidating the crosstalk between kinase signaling and cytoskeletal dynamics, evaluating its efficacy in preclinical models of resistant cancers, and exploring its potential as a lead structure for the development of novel multi-targeted anticancer agents.

Preparation Methods

Cu(OTf)₂-Catalyzed [3 + 2] Cycloaddition

A Cu(OTf)₂-mediated cycloaddition between indole-3-acrylate and p-benzoquinone constructs the benzofuran-indole scaffold in one pot. This method offers regioselectivity and reduced step count.

Conditions :

• Catalyst: Cu(OTf)₂ (5 mol%)

• Solvent: CH₃CN, 80°C

• Yield: 70–82%.

Rhodium-Catalyzed C–H Activation

Rhodium complexes (e.g., CpRh) enable direct coupling of benzofuran precursors with indole derivatives via C–H activation, bypassing pre-functionalized intermediates.

Advantages :

• No directing groups required.

• Broad substrate scope.

Industrial-Scale Production

Large-scale synthesis prioritizes cost efficiency and minimal purification. A three-step, one-pot reaction sequence is employed:

• Lactonization : o-Hydroxyphenylacetic acid cyclization using acetic acid catalyst.

• Condensation : In-situ Knoevenagel reaction without intermediate isolation.

• Esterification : Trimethyl formate and acetic anhydride under reflux.

Process Metrics :

Parameter	Value
Overall Yield	68%
Purity (HPLC)	≥99%
Waste Reduction	40% vs. batch

Comparative Analysis of Methods

Method	Advantages	Limitations	Yield Range
Acid-Catalyzed Cascade	High atom economy	Requires harsh conditions	65–85%
Knoevenagel Condensation	Stereoselective	Sensitive to moisture	70–78%
Cu-Catalyzed Cycloaddition	One-pot, regioselective	Limited to specific substrates	70–82%
Rh-Catalyzed C–H Activation	No pre-functionalization	High catalyst cost	60–75%

Challenges and Optimization Strategies

• Stereoselectivity : The (E)-configuration is favored using bulky bases (e.g., DBU) or low-polarity solvents (toluene).

• Byproduct Formation : Nitroalkane intermediates may hydrolyze prematurely; controlled pH (4–5) mitigates this.

• Catalyst Recycling : Immobilized Cu or Rh catalysts reduce costs in flow systems .

Chemical Reactions Analysis

Types of Reactions

(2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the reagents and conditions used.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate the reactions. The conditions typically involve controlled temperatures, pressures, and pH levels to ensure the desired reaction pathway.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated compounds.

Scientific Research Applications

Chemistry

In synthetic chemistry, this compound serves as a versatile building block for the development of more complex molecules. Its unique structural features allow researchers to explore new reaction mechanisms and pathways. For example:

• Synthesis of Derivatives : The compound can be modified to create derivatives with enhanced properties or new functionalities.

Biology

Biologically, the compound is studied for its potential as a bioactive molecule. Its structural characteristics suggest interactions with various biological targets, making it a candidate for drug discovery:

• Antimicrobial Activity : Compounds similar to this have shown efficacy against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis, with minimum inhibitory concentration (MIC) values ranging from 4.9 to 17 µM against E. coli.

Compound	Target Bacteria	MIC (µM)
Compound A	S. aureus	20
Compound B	E. coli	40
Compound C	B. subtilis	11

Medicine

In medicinal chemistry, the compound is investigated for its therapeutic properties:

• Potential Drug Development : Its ability to modulate enzyme and receptor activity suggests possible applications in treating diseases such as cancer or infections.

Industry

In industrial applications, the unique properties of this compound make it suitable for developing new materials:

• Polymer Development : The compound can be used to create polymers and coatings with specific chemical functionalities that are valuable in various industrial processes.

Research indicates that this compound exhibits various biological activities:

• Antioxidant Effects : It has been shown to reduce oxidative stress markers in vitro, suggesting potential applications in preventing oxidative damage.

Study on Indole Derivatives

A study demonstrated that derivatives of indole showed strong antibacterial activity against multi-drug resistant strains of bacteria, indicating the potential for developing new antibiotics based on similar structures.

Benzofuran Compounds

Another investigation focused on benzofuran derivatives revealed their ability to inhibit inflammatory pathways, suggesting that compounds like (2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo could be beneficial in treating inflammatory diseases.

Mechanism of Action

The mechanism of action of (2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

a) Indol-2(3H)-one, 3-(2-benzylamino)ethyl-3-phenyl-, hydrochloride (CAS 101231-37-2)

• Structure: Features a benzylaminoethyl side chain and a phenyl group on the indole ring, with a hydrochloride salt.
• Key Differences : Unlike the target compound, this analog lacks the benzofuran system and ester functionality. The hydrochloride salt enhances water solubility but may reduce membrane permeability compared to the lipophilic 2-methylbenzoate ester in the target compound.
• Applications: Indole derivatives with aminoethyl substituents are often explored for CNS-targeting activity (e.g., serotonin receptor modulation), whereas the target compound’s ester group may favor prodrug strategies or tissue-specific delivery .

Benzofuran Hybrids

a) Zygocaperoside (from Zygophyllum fabago)

• Structure: A triterpenoid saponin with a sugar moiety attached to a benzofuran-like aglycone.
• Key Differences: While both compounds incorporate oxygenated benzofuran systems, Zygocaperoside’s glycosylation and triterpenoid backbone contrast sharply with the target compound’s indole-ester architecture.
• Spectroscopic Elucidation : Structural confirmation of Zygocaperoside relied on UV and NMR spectroscopy, methods applicable to the target compound but requiring adaptation for its conjugated π-system and ester group .

Data Table: Comparative Analysis of Structural and Functional Attributes

Property	Target Compound	Indol-2(3H)-one Derivative	Zygocaperoside
Core Structure	Indole-benzofuran hybrid with methylidene bridge and 2-methylbenzoate ester	Substituted indole with benzylaminoethyl and phenyl groups	Triterpenoid saponin with glycosylated benzofuran aglycone
Molecular Weight	Estimated >450 g/mol (exact data unavailable)	~400 g/mol (with HCl)	~1,200 g/mol (typical for saponins)
Key Functional Groups	Ester, conjugated enone, ethyl-indole	Amine (benzylamino), hydrochloride salt	Hydroxyl, glycosidic bonds
Solubility	Likely low water solubility (lipophilic ester)	Moderate (due to HCl salt)	Water-soluble (glycosylation)
Biological Activity	Hypothesized: Enzyme inhibition (e.g., kinases) or receptor antagonism	Potential CNS modulation	Antifungal, anti-inflammatory

Biological Activity

The compound (2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate , identified by CAS number 929380-22-3 , belongs to a class of organic compounds exhibiting significant biological activities. Its unique structure, which incorporates an indole moiety and a benzofuran ring, suggests potential therapeutic applications in various fields, particularly in oncology and anti-inflammatory treatments.

The molecular formula of this compound is $C_{25}H_{19}NO_4$, with a molecular weight of 429.5 g/mol . The compound's structure includes functional groups that may interact with biological targets, influencing its pharmacological properties.

The biological activity of this compound is primarily attributed to its ability to modulate specific molecular targets such as enzymes and receptors. The binding affinity to these targets can initiate a cascade of biochemical reactions, leading to various cellular responses. While detailed mechanisms remain under investigation, preliminary studies suggest that it may influence pathways related to apoptosis and cell cycle regulation.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds structurally similar to (2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate. For instance, derivatives containing indole and benzofuran rings have demonstrated significant cytotoxicity against various cancer cell lines:

Compound	Cell Line	IC50 (µM)
Compound A	MCF7	4.2
Compound B	NCI-H460	5.0
Compound C	A375	0.39

These results indicate that the compound may exhibit similar or enhanced efficacy against specific cancer types.

Anti-inflammatory Activity

In addition to anticancer properties, there is emerging evidence suggesting that compounds with similar structures possess anti-inflammatory effects. These compounds can inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways, thus potentially serving as therapeutic agents in conditions like arthritis and other inflammatory diseases.

Case Studies

Several case studies have been conducted to evaluate the biological activity of related compounds:

• Study on Indole Derivatives : A study focused on indole derivatives demonstrated significant inhibition of tumor growth in xenograft models when treated with compounds similar to (2E)-2-(...)-6-y 2-methylbenzoate.
• In Vitro Analysis : In vitro assays showed that the compound effectively inhibited the proliferation of various cancer cell lines, with mechanisms involving cell cycle arrest and induction of apoptosis.

Q & A

Q. What are the recommended synthetic routes for preparing (2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate, and how can purity be validated?

• Methodological Answer : The compound can be synthesized via a multi-step route involving: (i) Formation of the benzofuran core through cyclization of substituted dihydroxyacetophenone derivatives. (ii) Introduction of the indole moiety via a Knoevenagel condensation reaction under basic conditions to form the (E)-configured methylidene group . (iii) Esterification with 2-methylbenzoic acid using DCC/DMAP coupling agents.

• Purity Validation : High-performance liquid chromatography (HPLC) with a C18 column and UV detection at 254 nm is recommended, as described for structurally similar benzofuran derivatives . Nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) should confirm stereochemistry and functional group integrity .

Q. How can researchers characterize the solubility and stability of this compound in common laboratory solvents?

• Methodological Answer :

• Solubility : Perform a shake-flask method in solvents like DMSO, methanol, or acetonitrile. Monitor solubility via UV-Vis spectroscopy at the compound’s λ_max (e.g., ~280 nm for benzofuran derivatives) .
• Stability : Conduct accelerated stability studies under varying pH (2–9), temperature (4°C–40°C), and light exposure. Use HPLC to track degradation products over 72 hours, noting ester hydrolysis or isomerization risks .

Advanced Research Questions

Q. What experimental strategies can resolve contradictions in spectral data (e.g., NMR vs. computational predictions) for this compound?

• Methodological Answer : (i) Re-examine solvent effects: Deuterated solvents (e.g., DMSO-d₆ vs. CDCl₃) may shift proton signals due to hydrogen bonding . (ii) Validate computational models: Use density functional theory (DFT) with B3LYP/6-31G(d) basis sets to simulate NMR spectra and compare with experimental data . (iii) Cross-check with alternative techniques: X-ray crystallography (if crystals are obtainable) or mass spectrometry (HRMS) can confirm molecular structure .

Q. How can researchers optimize reaction yields for the Knoevenagel condensation step while minimizing byproducts?

• Methodological Answer : (i) Catalyst Screening : Test bases like piperidine or DBU in anhydrous ethanol or toluene. (ii) Temperature Control : Maintain 60–80°C to accelerate kinetics without promoting side reactions (e.g., over-condensation). (iii) In Situ Monitoring : Use thin-layer chromatography (TLC) or inline IR spectroscopy to track reaction progress . (iv) Byproduct Mitigation : Introduce molecular sieves to absorb water and shift equilibrium toward product formation .

Q. What are the critical limitations in extrapolating degradation studies of this compound to real-world environmental conditions?

• Methodological Answer :

• Matrix Complexity : Laboratory studies often use simplified matrices, whereas environmental samples contain diverse organic/inorganic interferents. Augment experiments with sediment or wastewater models to mimic real-world conditions .
• Degradation Kinetics : Organic degradation rates increase with temperature; include Arrhenius modeling to predict long-term stability under ambient conditions .

Q. How can computational modeling predict the compound’s interaction with biological targets (e.g., enzymes or receptors)?

• Methodological Answer : (i) Docking Studies : Use software like AutoDock Vina or Discovery Studio to simulate binding affinities with target proteins (e.g., cytochrome P450 isoforms). (ii) Pharmacophore Mapping : Identify critical functional groups (e.g., benzofuran oxygen, indole nitrogen) for hydrogen bonding or hydrophobic interactions . (iii) MD Simulations : Run molecular dynamics (MD) trajectories in explicit solvent to assess binding stability over 100 ns .

Data Contradiction and Reproducibility

Q. How should researchers address batch-to-batch variability in synthesis outcomes?

• Methodological Answer : (i) Standardize Protocols : Document exact stoichiometry, solvent grades, and drying times for intermediates. (ii) Quality Control (QC) : Implement LC-MS for each batch to detect trace impurities (e.g., unreacted indole precursors) . (iii) Statistical Analysis : Use ANOVA to identify variables (e.g., reaction time, catalyst loading) contributing to variability .

Q. What analytical techniques are most reliable for detecting photodegradation products of this compound?

• Methodological Answer :

• Hyphenated Techniques : LC-UV-MS/MS combines separation, quantification, and structural elucidation.
• High-Resolution Mass Spectrometry (HRMS) : Identify degradation products via exact mass matching (e.g., [M+H]⁺ ions).
• Photostability Chambers : Expose samples to controlled UV light (e.g., 365 nm) and monitor changes hourly .

Experimental Design for Novel Applications

Q. How can researchers design assays to evaluate the compound’s inhibitory activity against oxidative enzymes?

• Methodological Answer : (i) Enzyme Selection : Use horseradish peroxidase (HRP) or NADPH oxidase as model systems. (ii) Kinetic Assays : Measure IC₅₀ values via spectrophotometric monitoring of substrate depletion (e.g., ABTS oxidation for HRP) . (iii) Control Experiments : Include known inhibitors (e.g., ascorbic acid) and assess non-specific binding via thermal shift assays .